4-[(2-chlorobenzyl)oxy]-N-methylbenzamide

• IUPAC Name: 4-[(2-chlorophenyl)methoxy]-N-methylbenzamide
• InChI: InChI=1S/C15H14ClNO2/c1-17-15(18)11-6-8-13(9-7-11)19-10-12-4-2-3-5-14(12)16/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: BACMKXABKHRDHU-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=C(C=C1)OCC2=CC=CC=C2Cl
• Molecular Formula: C15H14ClNO2
• DSSTOX Substance ID: DTXSID401252553
• Molecular Weight: 275.73 g/mol
• CAS RN: 84403-79-2

Description

4-[(2-chlorobenzyl)oxy]-N-methylbenzamide, also known as CB-13, is a synthetic cannabinoid that acts as a potent agonist of the CB1 receptor. It was first synthesized in 2005 and has since been studied for its potential use in various scientific research applications.

Mechanism of Action

4-[(2-chlorobenzyl)oxy]-N-methylbenzamide acts as an agonist of the CB1 receptor, which is primarily expressed in the brain and central nervous system. Activation of the CB1 receptor leads to a variety of effects, including but not limited to the following:
1. Decreased neuronal excitability
2. Inhibition of neurotransmitter release
3. Modulation of pain perception
4. Regulation of appetite and metabolism
Biochemical and Physiological Effects:
4-[(2-chlorobenzyl)oxy]-N-methylbenzamide has been shown to have a variety of biochemical and physiological effects, including but not limited to the following:
1. Increased dopamine release in the brain
2. Modulation of GABAergic and glutamatergic neurotransmission
3. Inhibition of tumor cell proliferation
4. Regulation of immune function

Advantages and Limitations for Lab Experiments

4-[(2-chlorobenzyl)oxy]-N-methylbenzamide has several advantages and limitations for lab experiments, including but not limited to the following:
Advantages:
1. Potent agonist of the CB1 receptor
2. Relatively easy to synthesize
3. Well-studied in animal models
Limitations:
1. Limited availability
2. Potential for off-target effects
3. Lack of clinical data

Future Directions

There are several future directions for research on 4-[(2-chlorobenzyl)oxy]-N-methylbenzamide, including but not limited to the following:
1. Development of more potent and selective CB1 receptor agonists
2. Investigation of the potential use of 4-[(2-chlorobenzyl)oxy]-N-methylbenzamide in the treatment of neurological disorders such as Alzheimer's disease and multiple sclerosis
3. Examination of the potential anti-cancer effects of 4-[(2-chlorobenzyl)oxy]-N-methylbenzamide in human clinical trials
4. Investigation of the potential use of 4-[(2-chlorobenzyl)oxy]-N-methylbenzamide in the treatment of addiction to opioids and other drugs.

Synthesis Methods

The synthesis of 4-[(2-chlorobenzyl)oxy]-N-methylbenzamide involves the reaction of 2-chlorobenzyl chloride with N-methylanthranilic acid in the presence of a base, followed by the addition of thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-hydroxybenzylamine to yield 4-[(2-chlorobenzyl)oxy]-N-methylbenzamide.

Scientific Research Applications

4-[(2-chlorobenzyl)oxy]-N-methylbenzamide has been studied for its potential use in various scientific research applications, including but not limited to the following:
1. Neurological Disorders: 4-[(2-chlorobenzyl)oxy]-N-methylbenzamide has been shown to have neuroprotective effects in animal models of neurological disorders such as Parkinson's disease.
2. Cancer: 4-[(2-chlorobenzyl)oxy]-N-methylbenzamide has been studied for its potential anti-cancer effects, particularly in breast cancer and glioma.
3. Pain Management: 4-[(2-chlorobenzyl)oxy]-N-methylbenzamide has been shown to have analgesic effects in animal models of pain.
4. Addiction: 4-[(2-chlorobenzyl)oxy]-N-methylbenzamide has been studied for its potential use in treating addiction to opioids and other drugs.